Cas no 23679-20-1 (Phosphonic acid,di-2-propen-1-yl ester)

• Product Name: Phosphonic acid,di-2-propen-1-yl ester
• CAS No: 23679-20-1
• MF: C₆H₁₁O₃P
• MW: 162.123502969742
• CID: 252480
• Update Time: 2024-01-26

Phosphonic acid,di-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,di-2-propen-1-yl ester
• bis(prop-2-enyl) hydrogen phosphite
• Allylphosphonate (6CI)
• Diallyl hydrogen phosphite
• Diallyl phosphite
• Diallylphosphonate
• NSC 512600
• Phosphonic acid, di-2-propenyl ester (9CI)
• Phosphonic acid,diallyl ester (8CI)
• DIALLYLPHOSPHITE
• Phosphonic acid, di-2-propen-1-yl ester

• Inchi： 1S/C6H11O3P/c1-3-5-8-10(7)9-6-4-2/h3-4,10H,1-2,5-6H2
• InChI Key： XHJSDYZZKCDLFI-UHFFFAOYSA-N
• SMILES： P(=O)(OCC=C)OCC=C

Computed Properties

• Exact Mass: 162.04463
• Monoisotopic Mass: 162.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.0800
• Boiling Point: 97.5-98.5 °C(Press: 8 Torr)
• PSA: 35.53
• LogP: 1.61080

Phosphonic acid,di-2-propen-1-yl ester Security Information

• Hazardous Material Identification：
• Safety Term：ALLYL COMPOUNDS;ALLYL COMPOUNDS